Cas no 82360-13-2 (Carbamothioic acid, (1,1-dimethylethyl)-, O-ethyl ester)
82360-13-2 structure
Product Name:Carbamothioic acid, (1,1-dimethylethyl)-, O-ethyl ester
CAS No:82360-13-2
MF:C7H15NOS
MW:161.265100717545
CID:693810
PubChem ID:2802588
Update Time:2025-04-19
Carbamothioic acid, (1,1-dimethylethyl)-, O-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, (1,1-dimethylethyl)-, O-ethyl ester
- O-ethyl N-tert-butylcarbamothioate
- DTXSID50384367
- 82360-13-2
- AKOS006271725
- HMS1661P08
- CCG-43821
- SR-01000633707-1
-
- Inchi: 1S/C7H15NOS/c1-5-9-6(10)8-7(2,3)4/h5H2,1-4H3,(H,8,10)
- InChI Key: JYELMZRQESRZKR-UHFFFAOYSA-N
- SMILES: S=C(NC(C)(C)C)OCC
Computed Properties
- Exact Mass: 161.08743528g/mol
- Monoisotopic Mass: 161.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.4Ų
Carbamothioic acid, (1,1-dimethylethyl)-, O-ethyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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